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Compound of Interest

Compound Name: Diethyl disulfide

Cat. No.: B047229 Get Quote

Diethyl Disulfide: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure,

synthesis, and analysis of diethyl disulfide. The information is intended to support

researchers, scientists, and professionals in drug development and other scientific fields who

work with this organosulfur compound.

Chemical Properties and Structure
Diethyl disulfide (DEDS) is an organic disulfide with the chemical formula C₄H₁₀S₂.[1][2] It is a

colorless to pale yellow liquid characterized by a strong, garlic-like or unpleasant odor.[1] The

molecule consists of two ethyl groups attached to a disulfide linkage (-S-S-).

Structure
Molecular Formula: C₄H₁₀S₂[1][2]

SMILES: CCSSCC[3]

InChI Key: CETBSQOFQKLHHZ-UHFFFAOYSA-N[4]
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CAS Number: 110-81-6[2][4]

Physicochemical Properties
The quantitative physicochemical properties of diethyl disulfide are summarized in the table

below for easy reference and comparison.

Property Value References

Molecular Weight 122.25 g/mol [2]

Density 0.993 g/mL at 25 °C [3]

Boiling Point 152-154 °C at 760 mmHg [3]

Melting Point -101.5 °C [3]

Flash Point 40 °C (104 °F) [1]

Refractive Index 1.506 at 20 °C [3]

Vapor Pressure 4.28 mmHg at 25 °C [3]

Solubility in Water 0.3 mg/mL at 25 °C [3]

Solubility in Organic Solvents Soluble in ethanol and ether [1]

LogP (Octanol-Water Partition

Coefficient)
2.44

Experimental Protocols
This section details the methodologies for the synthesis, purification, and analysis of diethyl
disulfide.

Synthesis of High-Purity Diethyl Disulfide
This protocol is adapted from a patented method for the preparation of high-purity diethyl
disulfide from an ethanethiol-enriched raw material.[1]

Materials:
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Ethanethiol-enriched petrochemical raw material

Sodium hydroxide (NaOH) solution

Cobalt phthalocyanine catalyst

Oxidant (e.g., air or oxygen)

Procedure:

Formation of Sodium Mercaptide: Mix the ethanethiol-enriched raw material with NaOH

solution in a volume ratio of 1:1 to 5:1 in a reaction vessel. Stir the mixture at 25-45 °C for 1-

30 minutes to form a sodium mercaptide-containing alkaline solution.[1]

Catalytic Oxidation: To the resulting solution, add the cobalt phthalocyanine catalyst and

introduce the oxidant (air or oxygen). Maintain the reaction temperature at 35-40 °C and

continue the reaction for 1-8 hours to yield a disulfide mixture.[1]

Primary Distillation: Subject the disulfide mixture to a primary distillation to remove impurities

and obtain a crude diethyl disulfide product.[1]

Rectification: Purify the crude product by fractional distillation (rectification) to obtain high-

purity diethyl disulfide.[1]

Purification by Fractional Distillation
This is a general procedure for the purification of liquid organic compounds like diethyl
disulfide.[5]

Apparatus:

Round-bottom flask

Fractionating column (e.g., Vigreux column)

Distillation head with a thermometer

Condenser
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Receiving flask

Heating mantle

Stirring bar or boiling chips

Procedure:

Setup: Assemble the fractional distillation apparatus. Place the crude diethyl disulfide in the

round-bottom flask with a stirring bar or boiling chips.

Heating: Gently heat the flask using a heating mantle. The temperature should be gradually

increased to bring the liquid to a boil.

Distillation: As the vapor rises through the fractionating column, a temperature gradient will

be established. The vapor of the lower-boiling component (diethyl disulfide) will reach the

top of the column first.[5]

Collection: The vapor will then pass into the condenser, where it will cool and liquefy, and be

collected in the receiving flask. Monitor the temperature at the distillation head; it should

remain constant during the collection of the pure fraction.

Completion: Once the majority of the diethyl disulfide has been distilled, the temperature

may drop or fluctuate. At this point, stop the distillation.

Analysis by Gas Chromatography (GC)
This protocol outlines the parameters for the analysis of diethyl disulfide using a gas

chromatograph with a sulfur chemiluminescence detector (SCD).[6][7]

Instrumentation:

Gas chromatograph equipped with an SCD

DB-Sulfur SCD GC column (e.g., 60 m x 0.32 mm ID, 4.2 µm film)[7]

Autosampler
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GC Conditions:

Injection Volume: 1 µL

Inlet Temperature: 250 °C

Carrier Gas: Helium

Oven Temperature Program:

Initial temperature: 35 °C, hold for 5 minutes

Ramp: 10 °C/min to 250 °C

Hold at 250 °C for 5 minutes

Detector Temperature: 800 °C

Analysis by NMR Spectroscopy
2.4.1. Sample Preparation for ¹H NMR[8][9]

Weigh 5-10 mg of the diethyl disulfide sample.

Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃).

Transfer the solution to a 5 mm NMR tube.

2.4.2. ¹H NMR Data Acquisition[9]

Spectrometer: 300-500 MHz NMR spectrometer

Pulse Program: Standard single-pulse sequence

Number of Scans: 8-16

Relaxation Delay: 1-2 seconds

Spectral Width: 0-10 ppm
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Expected ¹H NMR Spectral Data (in CDCl₃):

Triplet at ~1.3 ppm (CH₃)

Quartet at ~2.7 ppm (CH₂)

Analysis by FT-IR Spectroscopy
2.5.1. Sample Preparation (Neat Liquid)[10][11]

Place a small drop of diethyl disulfide onto a clean, dry salt plate (e.g., KBr or NaCl).

Place a second salt plate on top of the first to create a thin liquid film between the plates.

Mount the plates in the FT-IR sample holder.

2.5.2. FT-IR Data Acquisition

Instrument: FT-IR spectrometer

Scan Range: 4000-400 cm⁻¹

Number of Scans: 16-32

Resolution: 4 cm⁻¹

Signaling Pathways and Logical Relationships
While specific biological signaling pathways involving diethyl disulfide are not extensively

documented, its chemical nature as a disulfide suggests its potential interaction with biological

systems through thiol-disulfide exchange reactions. These reactions are crucial in various

cellular processes, including protein folding and redox signaling.[12][13] The general

mechanism involves the reaction of a thiolate with a disulfide bond, leading to the formation of

a new disulfide and a new thiolate.

A logical workflow for the synthesis and characterization of diethyl disulfide is presented

below.
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Workflow for the synthesis and analysis of diethyl disulfide.

Safety and Handling
Diethyl disulfide is a flammable liquid and vapor.[3] It can cause skin and serious eye

irritation.[3] Appropriate personal protective equipment, including gloves and safety glasses,

should be worn when handling this chemical. Work should be conducted in a well-ventilated

area or a fume hood. Store in a cool, dry, well-ventilated place away from sources of ignition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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